![molecular formula C6H14O4S2Zn B7947667 Baran IPS Reagent](/img/structure/B7947667.png)
Baran IPS Reagent
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Overview
Description
Baran IPS Reagent, also known as Zinc isopropylsulfinate, is a zinc-based reagent with the empirical formula C6H14O4S2Zn and a molecular weight of 279.69 . It is part of a zinc sulfinate toolbox developed by Phil Baran for the simple and rapid diversification of heterocycles .
Synthesis Analysis
The synthesis of this compound involves the use of phosphorous compounds as reagents in many staple organic transformations such as Wittig and Staudinger reactions . The Baran lab has developed platforms of phosphorous sulfur incorporation (PSI, or Ψ) and phosphorus incorporation (PI, or Π) reagents .Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES stringCC(C)S(=O)O[Zn]OS(=O)C(C)C
. This indicates that the reagent is composed of zinc, sulfur, oxygen, and carbon atoms arranged in a specific configuration. Physical And Chemical Properties Analysis
This compound is a solid substance with a melting point of 161-166 °C . It is used as a catalyst and diversification reagent suitable for allylation and C-H activation .Mechanism of Action
Safety and Hazards
Future Directions
The Baran Group provides a portfolio of zinc-based reagents promoting difluoromethylation, trifluoromethylation, trifluoroethylation, and isopropylation of aryl and heteroaryl motifs . The group is focused on the invention of new reactions of broad utility and synthesizing complex natural products in a scalable, economic fashion .
Relevant Papers Several papers have been published on the topic of Baran IPS Reagent and related reagents . These papers discuss the development of new technologies for industrializing environmentally benign processes , the introduction of sustainable processes to prepare highly pure, active pharmaceutical ingredients (APIs) , and the design of green synthesis processes .
properties
IUPAC Name |
zinc;propane-2-sulfinate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C3H8O2S.Zn/c2*1-3(2)6(4)5;/h2*3H,1-2H3,(H,4,5);/q;;+2/p-2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEEMMWYYSHSBTQ-UHFFFAOYSA-L |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)[O-].CC(C)S(=O)[O-].[Zn+2] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14O4S2Zn |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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